Cas no 2172449-05-5 (1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol
• CAS No: 2172449-05-5
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 5568527
• PubChem ID: 165593685
• Update Time: 2025-07-15

1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172449-05-5
• EN300-1632554
• 1-(1-hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol
• 1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol

• Inchi： 1S/C13H26O2/c1-5-6-12(4,10-14)13(15)8-7-11(2,3)9-13/h14-15H,5-10H2,1-4H3
• InChI Key： FLHDXJFUMHLWHU-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C(C)(CO)CCC

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol

Research Brief on 1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol (CAS: 2172449-05-5): Recent Advances and Applications

1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol (CAS: 2172449-05-5) is a novel synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopentanol backbone and hydroxylated side chain, has shown promising potential in various therapeutic applications, including anti-inflammatory and neuroprotective activities. Recent studies have explored its synthesis, structural optimization, and biological evaluation, positioning it as a candidate for further drug development.

The synthesis of 1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol involves a multi-step process that includes key intermediates such as 3,3-dimethylcyclopentanone and 2-methyl-1-pentene. Recent advancements in catalytic asymmetric synthesis have improved the yield and enantiomeric purity of this compound, addressing previous challenges in scalability. Researchers have also investigated its metabolic stability and pharmacokinetic properties, revealing favorable oral bioavailability and tissue distribution in preclinical models.

In vitro and in vivo studies have demonstrated the compound's ability to modulate inflammatory pathways, particularly through the inhibition of NF-κB and COX-2 signaling. These findings suggest its potential as a lead compound for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its neuroprotective effects, mediated by the activation of Nrf2-ARE pathways, highlight its applicability in neurodegenerative disorders like Alzheimer's and Parkinson's diseases.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the development of derivatives of 1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol, aiming to enhance its therapeutic efficacy and reduce off-target effects. Structure-activity relationship (SAR) studies have identified critical functional groups responsible for its biological activity, paving the way for the design of next-generation analogs with improved potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Nevertheless, the growing body of research on 1-(1-Hydroxy-2-methylpentan-2-yl)-3,3-dimethylcyclopentan-1-ol underscores its potential as a versatile scaffold for drug discovery, offering new opportunities for targeting complex diseases with high unmet medical needs.